Cas no 1342213-43-7 (5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde)

• Product Name: 5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde
• CAS No: 1342213-43-7
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5747302
• PubChem ID: 64336326
• Update Time: 2025-06-10

5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[4-(hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde
• CS-0350117
• 5-(4-(Hydroxymethyl)piperidin-1-yl)thiophene-2-carbaldehyde
• EN300-725512
• 1342213-43-7
• AKOS013658846
• 5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde

• Inchi： 1S/C11H15NO2S/c13-7-9-3-5-12(6-4-9)11-2-1-10(8-14)15-11/h1-2,8-9,13H,3-7H2
• InChI Key： SWUCXECTDOTREZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1CCC(CO)CC1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde

Professional Introduction to 5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde (CAS No: 1342213-43-7)

5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde, identified by the CAS number 1342213-43-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both a thiophene ring and a piperidine moiety appended with a hydroxymethyl group makes it a versatile scaffold for medicinal chemists.

The compound's structure, characterized by a benzothiophene-like core with an aldehyde functional group at the 2-position, suggests its utility in the synthesis of bioactive molecules. The piperidin-1-yl substituent is particularly noteworthy, as piperidine derivatives are widely recognized for their role in enhancing pharmacological properties such as solubility, bioavailability, and target binding affinity. The hydroxymethyl group further adds to the molecule's reactivity, allowing for diverse chemical modifications that can be explored in drug design.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes and their derivatives have been implicated in various pharmacological mechanisms, including antimicrobial, anti-inflammatory, and anticancer effects. The aldehyde functionality in 5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde provides a reactive site for further functionalization, enabling the construction of more complex molecules with tailored biological properties.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key steps typically include the formation of the thiophene core, followed by functionalization at the 2-position with an aldehyde group. The introduction of the piperidin-1-yl moiety often requires protecting group strategies to ensure regioselectivity during subsequent reactions. The final incorporation of the hydroxymethyl group necessitates careful control of reaction conditions to avoid unwanted side products.

The potential applications of 5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde are vast and span across multiple therapeutic areas. For instance, its structural motif is reminiscent of known bioactive scaffolds that have shown promise in clinical trials. Researchers have been exploring its utility as a precursor for kinase inhibitors, given the prevalence of piperidine derivatives in this class of drugs. Additionally, the aldehyde group opens avenues for exploring its role in Schiff base formation, which could lead to novel compounds with enhanced binding affinity to biological targets.

In academic research circles, this compound has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its versatility allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. For example, introducing additional substituents or altering the stereochemistry could lead to compounds with improved solubility or reduced toxicity. Such modifications are crucial for advancing candidates from preclinical to clinical stages.

The growing interest in thiophene-based drugs is reflected in the increasing number of patents and publications focusing on these scaffolds. Companies and academic institutions are investing heavily in discovering new applications for thiophene derivatives, recognizing their therapeutic potential. 5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde stands out as a promising candidate due to its unique structural features and reactivity.

The compound's synthesis also highlights advancements in green chemistry principles, with researchers striving to develop more sustainable methods for producing complex molecules. Techniques such as catalytic asymmetric synthesis and flow chemistry are being employed to improve efficiency and reduce waste. These innovations are not only beneficial from an environmental perspective but also enhance scalability for industrial production.

In conclusion, 5-[4-(Hydroxymethyl)piperidin-1-yl]thiophene-2-carbaldehyde (CAS No: 1342213-43-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable tool for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for thiophene-based compounds, this molecule is poised to play a crucial role in shaping the future of medicinal chemistry.